Cas no 86998-80-3 (ethyl 5-amino-2-(phenylamino)thiazole-4-carboxylate)

• Product Name: ethyl 5-amino-2-(phenylamino)thiazole-4-carboxylate
• CAS No: 86998-80-3
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 2119022
• PubChem ID: 13253034
• Update Time: 2025-04-21

ethyl 5-amino-2-(phenylamino)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-2-(phenylamino)thiazole-4-carboxylate
• Ethyl 5-amino-2-anilino-1,3-thiazole-4-carboxylate
• AKOS005606779
• DA-33794
• ethyl 5-amino-2-(phenylamino)-1,3-thiazole-4-carboxylate
• STK695149
• CS-0367058
• 86998-80-3
• JUXLAXLRKGNKHU-UHFFFAOYSA-N

• Inchi： 1S/C12H13N3O2S/c1-2-17-11(16)9-10(13)18-12(15-9)14-8-6-4-3-5-7-8/h3-7H,2,13H2,1H3,(H,14,15)
• InChI Key： JUXLAXLRKGNKHU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)N=C1NC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 263.07284784Da
• Monoisotopic Mass: 263.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų